Cas no 1351614-97-5 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide
• CAS No: 1351614-97-5
• MF: C₂₂H₂₅FN₆O
• MW: 408.471907377243
• CID: 5981887
• PubChem ID: 56764973
• Update Time: 2025-05-23

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide
• 1351614-97-5
• F6175-1130
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-fluorobenzyl)piperidine-3-carboxamide
• AKOS024534572
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-[(2-fluorophenyl)methyl]piperidine-3-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[(2-fluorophenyl)methyl]piperidine-3-carboxamide

• Inchi： 1S/C22H25FN6O/c1-15-10-16(2)29(27-15)21-11-20(25-14-26-21)28-9-5-7-18(13-28)22(30)24-12-17-6-3-4-8-19(17)23/h3-4,6,8,10-11,14,18H,5,7,9,12-13H2,1-2H3,(H,24,30)
• InChI Key： PXVCIWOKVCFPAD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C1CN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)CCC1)=O

Computed Properties

• Exact Mass: 408.20738760g/mol
• Monoisotopic Mass: 408.20738760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide

1-6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide

The compound with CAS No. 1351614-97-5, known as 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-fluorophenyl)methylpiperidine-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activity profiles. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a key structural motif in many bioactive molecules. The pyrimidine core is further substituted with a 3,5-dimethylpyrazole group at the 6-position, introducing additional electronic and steric effects that enhance its interaction with biological targets. The presence of a fluorophenyl group at the N-position of the carboxamide moiety adds further complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility and permeability.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step synthesis pathways. Researchers have employed various strategies, including cross-coupling reactions, ring-closing metathesis, and amide bond formation, to assemble this complex structure. These methods not only ensure high yields but also maintain the integrity of the molecule's stereochemistry, which is critical for its biological activity.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It exhibits potent inhibitory activity against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its ability to modulate the activity of kinase enzymes, which are key players in cell signaling pathways. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, suggesting potential applications in the treatment of central nervous system disorders.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques, such as docking simulations and molecular dynamics studies, have provided insights into its binding modes and conformational flexibility. These studies have revealed that the molecule's flexible piperidine ring plays a crucial role in its ability to adopt conformations that favor binding to target proteins.

From a materials science perspective, this compound has also been explored for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an attractive candidate for constructing self-assembled nanostructures. Recent research has focused on its application in designing stimuli-responsive materials, which can exhibit reversible changes in their properties under external conditions such as temperature or pH.

In conclusion, the compound with CAS No. 1351614-97